MOF-derived M-OOH with rich oxygen defects by in situ electro-oxidation reconstitution for a highly efficient oxygen evolution reaction†
Journal of Materials Chemistry A Pub Date: 2021-04-14 DOI: 10.1039/D1TA01638E
Abstract
The oxygen evolution reaction (OER) is an important half-reaction in the field of energy production. However, effective, simple, and green preparation of low-cost OER electrocatalysts remains a problem. Herein, a novel in situ electro-oxidation reconstitution strategy is first adopted to derive metal-oxyhydroxides with rich oxygen-defects (M-OOHv) on the surface of Fe2Co-MOF with nickel foam (NF) as the substrate, named Fe2Co-MOF@M-OOHv-ER/NF, which exhibits an extremely low overpotential of 224 mV at a current density of 10 mA cm−2 in 1 M KOH for the OER, with a small Tafel slope of 44.87 mV dec−1 and a high electrochemically active surface area of 50.5 cm2. The in situ Raman reveals the transition of the MOF phase to the M-OOHv phase, which is the real active site for the OER. Furthermore, X-ray photoelectron spectroscopy, photoluminescence, and density functional theory calculations prove that the bimetal synergistic effect and the oxygen defects in the M-OOHv, regulating the electron density of states, are the real reasons for the higher catalytic activity for the OER. In short, the newly prepared Fe2Co-MOF@M-OOHv-ER/NF not only can be prepared by an efficient, simple, and green strategy, but also has excellent oxygen evolution performance.
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